Cas no 1247585-84-7 (5-tert-Butyl-1-(propan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-tert-Butyl-1-(propan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid
• CAS No: 1247585-84-7
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5737821
• PubChem ID: 62060096
• Update Time: 2025-06-08

5-tert-Butyl-1-(propan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1247585-84-7
• AKOS011337621
• EN300-1277906
• 5-tert-butyl-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 5-tert-butyl-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylicacid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-(1,1-dimethylethyl)-1-(1-methylethyl)-
• 5-tert-Butyl-1-(propan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H17N3O2/c1-6(2)13-8(10(3,4)5)7(9(14)15)11-12-13/h6H,1-5H3,(H,14,15)
• InChI Key： MVDSAJYVTCJGIV-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C)(C)C)N(C(C)C)N=N1)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-tert-Butyl-1-(propan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid

Introduction to 5-tert-Butyl-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1247585-84-7)

5-tert-Butyl-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1247585-84-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This triazole derivative exhibits a unique structural configuration that positions it as a promising candidate for various applications, particularly in medicinal chemistry and drug development. The compound's molecular framework incorporates a tert-butyl group and an isopropyl substituent, which contribute to its distinct physicochemical properties and potential biological activities.

The tert-butyl group, known for its steric hindrance and lipophilicity, can enhance the metabolic stability of drug candidates, making it a valuable feature in the design of small-molecule pharmaceuticals. Additionally, the presence of a triazole ring suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. The carboxylic acid moiety further extends the compound's versatility, allowing for further functionalization through esterification or amidation, thereby expanding its utility in synthetic chemistry.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Specifically, the 1-(propan-2-yl) substituent may contribute to enhanced solubility and bioavailability, which are essential factors in drug formulation. The combination of these structural elements makes 5-tert-butyl-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid a compound of considerable interest for researchers seeking novel pharmacophores.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The triazole core is a well-documented scaffold in medicinal chemistry, having been incorporated into numerous drugs that have reached the market. For instance, derivatives of triazole have been utilized in antifungal medications due to their ability to disrupt fungal cell membranes. Furthermore, the carboxylic acid functionality allows for easy conjugation with other biomolecules, such as peptides or nucleotides, facilitating the development of targeted therapies.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 5-tert-butyl-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid provide chemists with a rich palette of structural motifs to explore. By modifying substituents or exploring different synthetic pathways, researchers can generate libraries of analogs with tailored properties. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are rapidly tested for biological activity.

The synthesis of 5-tert-butyl-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic transformations that showcase modern synthetic methodologies. The construction of the triazole ring typically employs cycloaddition reactions between organic azides and alkynes—a strategy that has become increasingly popular due to its efficiency and scalability. The introduction of the tert-butyl and isopropyl groups requires careful selection of reagents and conditions to ensure regioselectivity and high yield. Advances in catalytic systems have further streamlined these processes, making it feasible to produce complex molecules on larger scales.

In the context of drug development, computational modeling plays a pivotal role in predicting the behavior of novel compounds. Molecular docking simulations can be used to assess how 5-tert-butyl-1-(propan-2-y l)-1H -1 , 2 , 3 -triazole -4 -carboxylic acid interacts with biological targets such as protein kinases or ion channels. These predictions can guide experimental efforts by identifying key binding residues and optimizing lead structures before they enter preclinical testing. Such integrative approaches are essential for accelerating the discovery pipeline and reducing attrition rates during drug development.

The pharmacokinetic profile of a compound is another critical consideration in its progression toward clinical use. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to ensure that a drug candidate reaches therapeutic levels efficiently and remains stable within the body. The lipophilicity imparted by the tert-butyl group may influence membrane permeability, while solubility issues could be mitigated by modifying other parts of the molecule or using prodrugs.

Emerging technologies are also transforming how researchers approach compound design and optimization. Artificial intelligence (AI) and machine learning (ML) algorithms can analyze vast datasets to identify patterns that correlate with biological activity or pharmacokinetic properties. By leveraging these tools alongside traditional experimental methods, 5 - tert - but yl - 1 -( pro pan - 2 - y l ) - 1 H - 1 , 2 , 3 - tri az ole - 4 - car box ylic aci d could be optimized more rapidly than ever before.

The broader significance of this compound lies in its contribution to the chemical toolbox available for medicinal chemists. As therapeutic needs evolve—particularly in response to emerging infectious diseases or resistance mechanisms—new molecular entities must be developed continuously. Triazole derivatives remain a fertile ground for innovation because they offer multiple points for structural variation while maintaining core functional elements that promote biological activity.

In conclusion, 5 - tert - but yl - 1 -( pro pan - 2 - y l ) - 1 H - 1 , 2 , 3 - tri az ole - 4 - car box ylic aci d (CAS No . 1247585 -84 -7) exemplifies how strategic molecular design can yield compounds with diverse applications in pharmaceutical research . Its unique structural features make it an attractive scaffold for further exploration , while advances in synthetic chemistry , computational biology , and AI-driven discovery promise to enhance its development potential . As our understanding grows regarding its properties and applications, this compoun d is poised to play an important role i n future therapeutics . p >